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Compound of Interest

Compound Name: 2,6-Difluoro-4-hydrazinylpyridine

Cat. No.: B1340244 Get Quote

Technical Guide: 2,6-Difluoro-4-
hydrazinylpyridine
CAS Number: 837364-94-0

This technical guide provides a comprehensive overview of 2,6-Difluoro-4-
hydrazinylpyridine, a key intermediate in medicinal chemistry and drug development. It

covers its chemical properties, a plausible synthesis protocol, safety information, and its

application in the context of targeted cancer therapy research.

Core Properties and Safety Information
2,6-Difluoro-4-hydrazinylpyridine is a fluorinated pyridine derivative containing a reactive

hydrazine functional group. This combination of a difluoropyridine core and a hydrazine moiety

makes it a valuable building block for synthesizing more complex heterocyclic compounds.

Chemical and Physical Properties
Quantitative data for 2,6-Difluoro-4-hydrazinylpyridine is not widely available in peer-

reviewed literature. The data presented below is compiled from chemical supplier databases.[1]

[2][3] Specific physical properties like melting and boiling points have not been definitively

published; for context, data for related compounds are provided.
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Property Value
Source (for related
compounds)

CAS Number 837364-94-0 N/A

Molecular Formula C₅H₅F₂N₃ N/A

Molecular Weight 145.11 g/mol [3]

Appearance Not specified (likely solid) N/A

Melting Point Not available
2-hydrazinopyridine: 41-44

°C[4]

Boiling Point Not available 2,6-Difluoropyridine: 124.5 °C

Solubility Not available N/A

SMILES NNc1cc(F)nc(F)c1 [3]

Safety and Handling
This compound is classified as hazardous.[3] Standard laboratory precautions, including the

use of personal protective equipment (gloves, safety glasses, lab coat), should be strictly

followed. Handling should occur in a well-ventilated area or a fume hood.

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Storage: Keep in a dark place, under an inert atmosphere. Store in a freezer at temperatures

below -20°C.[3]
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Synthesis and Reactions
The primary route for synthesizing hydrazinylpyridines is through the nucleophilic aromatic

substitution (SNAr) of a corresponding halogenated pyridine with hydrazine hydrate.[5] For 2,6-
Difluoro-4-hydrazinylpyridine, the most logical precursor is 2,4,6-trifluoropyridine, where the

fluorine atom at the 4-position is the most susceptible to nucleophilic attack.

Experimental Protocol (Plausible Method)
While a specific, detailed protocol for the synthesis of 2,6-Difluoro-4-hydrazinylpyridine is not

available in the cited literature, the following procedure is based on established methods for

similar reactions with polyfluorinated pyridines. This protocol should be considered a

representative example.

Reaction: Synthesis of 2,6-Difluoro-4-hydrazinylpyridine via Nucleophilic Aromatic

Substitution.

Materials:

2,4,6-Trifluoropyridine

Hydrazine hydrate (e.g., 80% in water)

Ethanol or a similar polar solvent

Sodium bicarbonate or other suitable base (for work-up)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

2,4,6-trifluoropyridine (1.0 eq.) in ethanol.

Slowly add hydrazine hydrate (1.1-1.5 eq.) to the solution at room temperature with stirring.
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Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, cool the mixture to room temperature and remove the solvent under

reduced pressure.

Redissolve the residue in ethyl acetate and wash with a saturated aqueous solution of

sodium bicarbonate, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.

Purify the product via column chromatography on silica gel or recrystallization to obtain pure

2,6-Difluoro-4-hydrazinylpyridine.

Synthesis Workflow Diagram
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Starting Materials

Reaction Step

Work-up & Purification

2,4,6-Trifluoropyridine

Nucleophilic Aromatic Substitution
(Solvent: Ethanol, Reflux)

Hydrazine Hydrate

Solvent Evaporation

1. Cool

Aqueous Work-up
(Extraction with Ethyl Acetate)

2. Redissolve

Purification
(Chromatography/Recrystallization)

3. Dry & Concentrate

2,6-Difluoro-4-hydrazinylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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